tert-Butyl 4-(3-aminophenyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3-aminophenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2/c1-16(2,3)20-15(19)18-9-7-12(8-10-18)13-5-4-6-14(17)11-13/h4-6,11-12H,7-10,17H2,1-3H3
• InChI Key: INZSWUJHGMIAJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=CC(=CC=C2)N
• Molecular Formula: C16H24N2O2
• DSSTOX Substance ID: DTXSID40622003
• Molecular Weight: 276.37 g/mol
• CAS No.: 387827-19-2

Description

tert-Butyl 4-(3-aminophenyl)piperidine-1-carboxylate: is a chemical compound with the molecular formula C16H24N2O2 and a molecular weight of 276.37 g/mol . It is a white to off-white solid and is used as an intermediate in the synthesis of various pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-Butyl 4-(3-aminophenyl)piperidine-1-carboxylate typically involves the reaction of 4-(3-aminophenyl)piperidine with tert-butyl chloroformate under basic conditions . The reaction is carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation . The product is then purified by recrystallization or chromatography .

Industrial Production Methods: In an industrial setting, the synthesis of this compound is scaled up using similar reaction conditions but with optimized parameters for higher yield and purity . The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: tert-Butyl 4-(3-aminophenyl)piperidine-1-carboxylate can undergo oxidation reactions to form corresponding nitro or hydroxyl derivatives.

Reduction: The compound can be reduced to form amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the tert-butyl group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines and alcohols can be used under basic or acidic conditions.

Major Products:

Oxidation: Nitro or hydroxyl derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

Chemistry: tert-Butyl 4-(3-aminophenyl)piperidine-1-carboxylate is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals .

Biology: The compound is used in the development of biochemical assays and as a building block for biologically active molecules .

Medicine: It is an intermediate in the synthesis of drugs, particularly those targeting neurological and psychiatric disorders .

Industry: The compound is used in the production of fine chemicals and as a precursor for various industrial applications .

Mechanism of Action

The mechanism of action of tert-Butyl 4-(3-aminophenyl)piperidine-1-carboxylate involves its interaction with specific molecular targets, such as enzymes and receptors . The compound can modulate the activity of these targets, leading to various biological effects . The exact pathways and molecular targets depend on the specific application and the structure of the final product derived from this compound .

Comparison with Similar Compounds

• tert-Butyl 4-(4-aminophenyl)piperidine-1-carboxylate
• tert-Butyl 4-(4-(aminomethyl)phenyl)piperidine-1-carboxylate
• tert-Butyl 3-(4-aminophenyl)piperidine-1-carboxylate

Uniqueness: tert-Butyl 4-(3-aminophenyl)piperidine-1-carboxylate is unique due to its specific substitution pattern on the piperidine ring, which imparts distinct chemical and biological properties . This uniqueness makes it valuable in the synthesis of specific pharmaceuticals and fine chemicals .

Biological Activity

tert-Butyl 4-(3-aminophenyl)piperidine-1-carboxylate is a synthetic compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, characterized by its piperidine structure and an amino group at the meta position of the phenyl ring, has been studied for its biological activity, particularly in relation to metabolic disorders and cancer treatment.

• Chemical Formula : C16H24N2O2
• Molecular Weight : Approximately 276.38 g/mol
• CAS Number : 387827-19-2

The compound's structure facilitates interactions with various biological targets, making it a candidate for drug development.

Research indicates that this compound may influence metabolic pathways by modulating protein interactions. Specifically, it has shown potential in binding to retinol binding protein 4 (RBP4), which is implicated in metabolic disorders such as obesity and diabetes. This interaction could alter RBP4's conformation and activity, suggesting a mechanism through which the compound may exert its biological effects .

Pharmacological Studies

• Metabolic Disorders : The compound has been explored for its ability to affect metabolic pathways. Studies suggest that modifications to its structure can enhance its binding affinity to RBP4, potentially leading to improved therapeutic outcomes in conditions related to metabolic dysregulation .
• Anticancer Activity : Preliminary studies have indicated that derivatives of this compound may exhibit anticancer properties. For instance, related compounds have demonstrated significant inhibitory effects on cancer cell proliferation in vitro, with IC50 values comparable to established chemotherapeutics .

Comparative Analysis

The following table summarizes the biological activity of this compound compared to structurally similar compounds:

Compound Name	CAS Number	Activity Type	IC50 (µM)	Notes
This compound	387827-19-2	Metabolic Modulator	Not specified	Binds RBP4, potential for obesity and diabetes treatment
Tert-Butyl 4-(4-aminophenyl)piperidine-1-carboxylate	170011-57-1	Anticancer	<10 µM	Exhibits significant growth inhibition in MCF-7 cells
Tert-Butyl 6-amino-3,4-dihydroisoquinoline-2(1H)-carboxylate	164148-92-9	Anticancer	Varies	Isoquinoline derivative with notable activity

Study on Metabolic Effects

A study published in a pharmacological journal assessed the impact of this compound on glucose metabolism in animal models. The results indicated a significant reduction in blood glucose levels following administration, suggesting a role in managing hyperglycemia associated with type 2 diabetes .

Anticancer Activity Assessment

In vitro assays conducted on various cancer cell lines demonstrated that this compound and its analogs could inhibit cell proliferation effectively. For example, one study reported an IC50 value of approximately 5 µM against A549 lung cancer cells, indicating potent anticancer activity . The mechanisms were further explored using molecular docking studies that predicted favorable binding interactions with key proteins involved in cancer progression.

Synthesis routes and methods I

Procedure details

To a solution of 1,2,3,6-tetrahydro-4-(3-nitrophenyl)pyridine-1-carboxylic acid tert-butyl ester (1.7 g), which is prepared according to the method disclosed in Synthesis, 993 (1991), in ethanol (100 ml) is added 10% palladium on carbon (wet, 1.7 g), and the mixture is stirred at 25° C. under hydrogen atmosphere for 5 hours. The catalyst is removed by filtration, and the filtrate is concentrated under reduced pressure. The residue is purified by silica gel column chromatography (eluent: gradient, 0% to 100% ethyl acetate/hexane) to give the title compound (1.1 g).

Synthesis routes and methods II

Procedure details

To a solution of 2.54 g of tert-butyl 1,2,3,6-tetrahydro-4-(3-nitrophenyl)pyridine-1-carboxylate (which was prepared by the method as described in Synthesis, 1991, 993-995) in 20 ml of methanol, 250 mg of 10% palladium-on-carbon catalyst was added, and stirred for an hour in hydrogen atmosphere at ambient temperature and pressure. After addition of 20 ml of tetrahydrofuran to the reaction liquid, the liquid was filtered with Celite. Distilling the solvent off under reduced pressure, 2.30 g of the title compound was obtained.

Synthesis routes and methods III

Procedure details

A mixture of 3.10 g of tert-butyl 4-(3-aminophenyl)-3,6-dihydro-1(2H)-pyridinecarboxylate (11.3 mmol) and 1.0 g of 10% Pd/C in 200 mL of ethanol was hydrogenated at room temperature using the balloon method for 2 days. The reaction mixture was filtered through Celite and washed with ethanol. The combined ethanol extracts were concentrated in vacuo and the residue was chromatographed on silica (dichloromethane:methanol:isopropylamine=95:5:1) to give 2.63 g of the desired product (84%): ESMS m/e: 277.2 (M+H)+.